Cas no 1804160-07-3 (2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole)

2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole is a halogenated benzimidazole derivative with significant utility in pharmaceutical and agrochemical synthesis. Its bifunctional brominated structure, featuring both bromo and bromomethyl substituents, enhances reactivity in cross-coupling and nucleophilic substitution reactions. The difluoromethyl group further contributes to its versatility, offering improved metabolic stability and lipophilicity in drug design. This compound serves as a valuable intermediate for constructing complex heterocyclic frameworks, particularly in the development of kinase inhibitors and antimicrobial agents. Its well-defined reactivity profile and stability under standard handling conditions make it a reliable building block for advanced organic synthesis.

2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole structure

1804160-07-3 structure

Product Name:2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole

CAS No:1804160-07-3

MF:C₉H₆Br₂F₂N₂

MW:339.96214723587

CID:4824622

Update Time:2025-10-09

2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole
- Inchi： 1S/C9H6Br2F2N2/c10-3-4-1-5(8(12)13)7-6(2-4)14-9(11)15-7/h1-2,8H,3H2,(H,14,15)
- InChI Key： RLTKLOXQUWRWJV-UHFFFAOYSA-N
- SMILES： BrCC1C=C(C(F)F)C2=C(C=1)NC(=N2)Br

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 230
XLogP3: 3.7
Topological Polar Surface Area: 28.7

2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061005933-250mg	2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole	1804160-07-3	98%	250mg	$923.57	2022-04-02
Alichem	A061005933-500mg	2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole	1804160-07-3	98%	500mg	$1,306.15	2022-04-02
Alichem	A061005933-1g	2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole	1804160-07-3	98%	1g	$2,288.55	2022-04-02

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Additional information on 2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole

Comprehensive Overview of 2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole (CAS No. 1804160-07-3)

The compound 2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole (CAS No. 1804160-07-3) is a highly specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring bromine and difluoromethyl substituents, this compound exhibits remarkable potential in drug discovery and material science applications. Researchers are particularly interested in its role as a building block for synthesizing novel heterocyclic compounds, which are crucial in developing next-generation therapeutics.

In recent years, the demand for halogenated benzimidazoles like 2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole has surged due to their versatility in medicinal chemistry. The presence of bromine atoms enhances the compound's reactivity, making it an excellent intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in creating biologically active molecules, including kinase inhibitors and antiviral agents. Furthermore, the difluoromethyl group contributes to improved metabolic stability, a key consideration in modern drug design.

The synthesis of 2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole typically involves multi-step procedures, including halogenation and functional group modifications. Advanced techniques like NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. As the pharmaceutical industry shifts toward targeted therapies, this compound's role in developing small-molecule drugs has become increasingly prominent. Its application extends to cancer research, where it serves as a precursor for tyrosine kinase inhibitors.

Beyond pharmaceuticals, 2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole is also explored in agrochemical formulations. The benzimidazole core is known for its pesticidal and fungicidal properties, and the addition of halogen atoms amplifies these effects. This aligns with the growing demand for eco-friendly crop protection solutions, a hot topic in sustainable agriculture. Researchers are investigating its potential as a lead compound for developing new-generation pesticides with reduced environmental impact.

From a commercial perspective, CAS No. 1804160-07-3 is supplied by specialized chemical manufacturers under strict quality control protocols. Its storage and handling require adherence to good laboratory practices (GLP) to ensure stability. The compound's safety data sheet (SDS) provides detailed guidelines for its use in research settings. As interest in custom synthesis grows, this compound is increasingly requested for contract research organizations (CROs) working on innovative drug candidates.

In conclusion, 2-Bromo-5-bromomethyl-7-difluoromethyl-1H-benzimidazole represents a critical chemical intermediate with broad applications in life sciences. Its unique structural features and reactivity profile make it indispensable for researchers exploring new therapeutic avenues and sustainable agrochemicals. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing precision medicine and green chemistry initiatives worldwide.